Cas no 1011464-46-2 (2-(5-Amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-(5-Amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol
• CAS No: 1011464-46-2
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 2104477
• Update Time: 2023-08-03

2-(5-Amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol
• WNHQXGIDHRDCKF-UHFFFAOYSA-N
• 2-(5-Amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol

• Inchi： 1S/C13H17N3O/c1-13(2,9-17)11-8-12(14)16(15-11)10-6-4-3-5-7-10/h3-8,17H,9,14H2,1-2H3
• InChI Key： WNHQXGIDHRDCKF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=C(N)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 231.137
• Monoisotopic Mass: 231.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.099